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Compound of Interest

Compound Name: Colchiceine

Cat. No.: B1669290

This document provides comprehensive safety protocols and logistical information for
researchers, scientists, and drug development professionals working with Colchicine.
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
contamination. Colchicine is a highly toxic alkaloid that can be fatal if swallowed, inhaled, or
absorbed through the skin.[1][2][3] It is also a suspected mutagen, meaning it may cause
genetic defects.[1][4]

Operational Plan: Standard Procedures for Handling

Colchicine
1. Designated Work Area:

 All work with Colchicine powder must be conducted in a designated area, such as a certified
chemical fume hood, to minimize inhalation exposure.[5][6]

» For handling solutions with no potential for aerosolization, work can be performed on a
benchtop, but an air-purifying respirator should be readily available for immediate use if a
spill occurs.[6]

2. Personal Protective Equipment (PPE):

o Hand Protection: Wear nitrile or chloroprene gloves. Always inspect gloves for tears or holes
before use. Use proper glove removal technique to avoid skin contact and dispose of
contaminated gloves as hazardous waste.[3][7]
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e Eye and Face Protection: ANSI-approved safety goggles with side shields are mandatory.[7]
[8] When there is a risk of splashing, a face shield should be worn in addition to goggles.[3]

[5]

» Skin and Body Protection: A lab coat, buttoned to its full length, must be worn.[7] For larger
guantities or in situations with a high risk of contamination, a complete chemical-resistant
suit may be necessary.[3] Full-length pants and closed-toe shoes are required at all times.[7]

» Respiratory Protection: For weighing or handling the powder, a NIOSH-approved respirator
(e.g., a full-face particle respirator type N99) is required if engineering controls like a fume
hood are not available or sufficient.[3][7] Lab personnel must be trained and fit-tested before
using a respirator.[7]

3. Handling and Storage:
e Receiving: Upon receipt, inspect the container for damage or leaks.

o Storage: Store Colchicine in a tightly closed, clearly labeled container in a cool, dry, well-
ventilated, and locked area.[4][5][7] It must be protected from light and stored away from
incompatible materials such as strong oxidizing agents and mineral acids.[4][5][9]

» Weighing and Preparation: Weighing of solid Colchicine should always be done inside a
fume hood or a validated ventilated enclosure.[6] Handle solutions carefully to avoid
aerosolization.[6]

e Hygiene: Do not eat, drink, or smoke in areas where Colchicine is handled.[2][4] Wash hands
thoroughly with soap and water immediately after handling the substance.[3][5]

4. Disposal Plan:

« All Colchicine waste, including contaminated PPE, empty containers, and experimental
materials, must be disposed of as hazardous waste.[5][9]

» Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not empty
into drains.[9]

Emergency Plan: Spills and Exposure
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. Spill Response:
Minor Spill (Powder):
o Evacuate all non-essential personnel from the immediate area.[5]

o Wearing full PPE (including respiratory protection), gently cover the spill with damp paper
towels or absorbent material to avoid raising dust.[6]

o Carefully collect the material using a scoop or other appropriate tools and place it into a
sealed, labeled container for hazardous waste disposal.[5][6]

o Decontaminate the spill area with soap and water.[7]

Major Spill:

o Evacuate the entire area immediately.[6]

o Alert your institution's emergency response team.[6]

o Do not attempt to clean up a major spill without specialized training and equipment.
. Exposure Procedures:

General: Remove the individual from the source of exposure immediately.[10] There is no
specific antidote for Colchicine poisoning; treatment is supportive.[10][11] Onset of
symptoms can be delayed for up to 24 hours post-exposure.[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][10]

Eye Contact: Immediately flush the eyes with large amounts of tepid water for at least 15
minutes, lifting the upper and lower eyelids. Remove contact lenses if present. Seek
immediate medical attention.[7][10]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration (using a barrier device) and administer oxygen if available. Seek
immediate medical attention.[7][10]
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 Ingestion:DO NOT INDUCE VOMITING.[7] If the person is conscious and alert, rinse their
mouth with water.[7] Seek immediate medical attention.[10] In a clinical setting, activated
charcoal may be administered.[10][12]

Quantitative Safety Data

For easy reference, the following tables summarize key quantitative data regarding Colchicine's
toxicity and exposure limits.

Parameter Value Source

Toxicity Data

Fatal Dose (Oral) As low as 7 mg [13]
Dose with GI Symptoms < 0.5 mg/kg [12]
Dose with Systemic Toxicity
] 0.5 - 0.8 mg/kg [12][14]
(10% Mortality)
Potentially Lethal Dose (>80%
> 0.8 mg/kg [12][14]

Mortality)
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Parameter Value (mg/m?3) Source

Occupational Exposure Limits

Established PEL/TLV None Established [5]
TEEL-0 (Threshold for starting
) 0.04 mg/m3 [10]

to notice effects)
TEEL-1 (Mild, transient

0.125 mg/m3 [10]
adverse health effects)
TEEL-2 (Irreversible or serious

0.9 mg/m3 [10]
health effects)
TEEL-3 (Life-threatening

0.9 mg/m3 [10]

health effects)

Note: The absence of
established OSHA PEL or
ACGIH TLV does not imply the
substance is safe. All contact
should be minimized to the

lowest possible level.[5]

Procedural Diagrams

The following diagrams illustrate the workflows for standard operations and emergency spill
response.
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Preparation

1. Review SOP & SDS

}

2. Prepare Designated
Work Area (Fume Hood)

}

3. Don Full PPE:
- Double Gloves
- Goggles & Face Shield
- Lab Coat
- Respirator (if needed)

Handling

4. Weigh/Handle Colchicine
(Solid or Liquid)

!

5. Perform Experiment

Post-Pricedure

6. Decontaminate Work
Area & Equipment

}

7. Dispose of All Waste
as Hazardous

!

8. Doff PPE Correctly

'

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling Colchicine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1669290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

@hicine Spill m@

Assess Spill Size
& Immediate Risk

Minor / @ontrollable Major / Uncontrollable
Minor Spill Major Spill
y v
: EVACUATE LAB
Evacuate Immediate Area IMMEDIATELY

Don Full Spill PPE Activate Alarm / Call

(incl. Respirator) Emergency Response
Cover/Contain Spill Secure Area,

to Prevent Dust Prevent Re-entry

:

Collect Material into
Hazardous Waste Container

:

Decontaminate Area

Click to download full resolution via product page

Caption: Emergency workflow for a Colchicine spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1669290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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